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Compound of Interest

Compound Name: 3-methylbenzenesulfonyl Chloride

CAS No.: 1899-93-0

Cat. No.: B108042

Get Quote

Abstract
This technical guide provides a comprehensive overview of 3-methylbenzenesulfonyl
chloride, a pivotal reagent in modern organic synthesis and pharmaceutical development. We

will delve into its fundamental properties, synthesis, and characterization, with a focus on the

underlying chemical principles that govern its reactivity. This document is intended for

researchers, scientists, and drug development professionals, offering field-proven insights and

detailed protocols to facilitate its effective and safe utilization in the laboratory.

Introduction and Nomenclature
3-Methylbenzenesulfonyl chloride, also widely known by its common name m-

toluenesulfonyl chloride, is an organosulfur compound that serves as a critical building block

and intermediate in synthetic chemistry.[1][2] Its structure features a sulfonyl chloride functional

group (-SO₂Cl) and a methyl group attached to a benzene ring at the meta (1,3) positions. This

specific substitution pattern influences its reactivity and physical properties, distinguishing it

from its ortho and para isomers.[3]
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The sulfonyl chloride group is a potent electrophile, making the molecule highly reactive

towards nucleophiles such as alcohols, amines, and thiols.[4] This reactivity is the cornerstone

of its utility, primarily in the formation of sulfonamides and sulfonate esters, which are prevalent

motifs in a vast array of biologically active molecules and commercial drugs.[1][3]

Understanding the nuances of this reagent is therefore essential for chemists engaged in the

design and synthesis of complex molecular architectures.[1]

Key Identifiers:

IUPAC Name: 3-methylbenzenesulfonyl chloride[5]

Common Names:m-Toluenesulfonyl chloride, 3-Toluenesulfonyl chloride[5]

CAS Number: 1899-93-0[5]

Molecular Formula: C₇H₇ClO₂S[5]

Physicochemical and Spectroscopic Properties
A thorough understanding of a reagent's physical and spectroscopic properties is paramount

for its proper handling, purification, and reaction monitoring.

Physicochemical Data
3-Methylbenzenesulfonyl chloride is typically a liquid at room temperature. Its properties are

summarized in the table below.
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Property Value Source

Molecular Weight 190.65 g/mol PubChem[5]

Appearance Colorless to pale yellow liquid CymitQuimica[4]

Density 1.314 g/mL at 25 °C Sigma-Aldrich

Boiling Point 252-253 °C Sigma-Aldrich

Refractive Index (n20/D) 1.5490 Sigma-Aldrich

Solubility
Soluble in organic solvents,

reacts with water
Wikipedia[6]

Causality Insight: The high boiling point is attributed to the molecule's polarity and relatively

high molecular weight. Its reactivity with water, a common characteristic of sulfonyl chlorides, is

due to the highly electrophilic nature of the sulfur atom, which readily undergoes hydrolysis to

form the corresponding sulfonic acid and hydrochloric acid.[6][7] This necessitates handling

under anhydrous conditions to prevent decomposition.

Spectroscopic Characterization
Spectroscopic analysis is a self-validating system for confirming the identity and purity of the

compound.

Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional

group. Expect strong, characteristic absorption bands for the sulfonyl chloride group (S=O

stretches) in the regions of 1410-1370 cm⁻¹ and 1204-1166 cm⁻¹.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show a singlet for the methyl (CH₃) protons

around 2.4 ppm. The aromatic protons will appear as a complex multiplet pattern in the

range of 7.3-7.9 ppm.

¹³C NMR: The carbon spectrum will show a peak for the methyl carbon around 21 ppm

and several peaks in the aromatic region (120-145 ppm).
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Mass Spectrometry (MS): The mass spectrum will display a molecular ion peak (M⁺) at m/z

190. An important diagnostic feature is the isotopic pattern (M+2 peak) at m/z 192, with an

intensity approximately one-third of the M⁺ peak, which is characteristic of the presence of a

single chlorine atom (³⁵Cl/³⁷Cl).[8] The fragmentation pattern often includes a prominent peak

at m/z 91, corresponding to the tropylium ion (C₇H₇⁺), a common fragment for toluene

derivatives.[5]

Synthesis and Purification
The most common industrial and laboratory-scale synthesis of aryl sulfonyl chlorides involves

the direct chlorosulfonation of the corresponding aromatic hydrocarbon.

Synthesis Workflow: Chlorosulfonation of Toluene
The synthesis of toluenesulfonyl chlorides is typically achieved by the reaction of toluene with

chlorosulfonic acid (ClSO₃H).[7][9] This electrophilic aromatic substitution reaction yields a

mixture of ortho, meta, and para isomers, as the methyl group is an ortho-, para-directing

activator.
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(o-, m-, p-toluenesulfonyl chloride)

Isomer Separation
(e.g., Fractional Distillation/Crystallization)

3-Methylbenzenesulfonyl Chloride
(m-isomer)

Click to download full resolution via product page

Step-by-Step Laboratory Protocol
This protocol is a representative method for the synthesis of toluenesulfonyl chlorides.

Materials:

Toluene

Chlorosulfonic acid

Crushed ice

Sodium bicarbonate (5% aqueous solution)
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Anhydrous magnesium sulfate

Dichloromethane

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a gas outlet connected to a trap (to absorb evolved HCl), place chlorosulfonic

acid (2.0 eq). Cool the flask in an ice-salt bath to 0-5 °C.

Addition of Toluene: Add toluene (1.0 eq) dropwise from the dropping funnel to the stirred

chlorosulfonic acid. Maintain the internal temperature between 0-5 °C throughout the

addition. Expertise Insight: Maintaining a low temperature is crucial to control the reaction

rate and minimize the formation of byproducts like diphenylsulfones.[9]

Reaction: After the addition is complete, allow the mixture to stir at the same temperature for

1-2 hours to ensure the reaction goes to completion.

Quenching: Carefully and slowly pour the reaction mixture onto a large amount of crushed

ice with vigorous stirring. Trustworthiness: This step must be performed in a well-ventilated

fume hood behind a safety shield, as the quenching of excess chlorosulfonic acid is highly

exothermic and releases large volumes of HCl gas.

Extraction: The oily product layer will separate. Transfer the entire mixture to a separatory

funnel. Separate the organic layer (the product is denser than water). Extract the aqueous

layer twice with dichloromethane.

Washing: Combine the organic layers and wash sequentially with cold water, 5% sodium

bicarbonate solution (until effervescence ceases), and finally with brine. Causality: The

bicarbonate wash neutralizes any remaining acidic impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure to yield the crude isomeric mixture of

toluenesulfonyl chlorides.

Purification: The meta-isomer is separated from the ortho and para isomers by fractional

distillation under high vacuum.
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Reactivity and Applications in Drug Development
The utility of 3-methylbenzenesulfonyl chloride stems from the high reactivity of the sulfonyl

chloride group.

Core Reactivity: Sulfonamide and Sulfonate Ester
Formation
The primary reactions involve nucleophilic attack on the electrophilic sulfur atom, leading to the

displacement of the chloride ion.

Sulfonamide Formation Sulfonate Ester Formation

Amine (R-NH₂)

Sulfonamide + HCl

Nucleophilic Attack

3-Methylbenzenesulfonyl Chloride

Sulfonate Ester + HCl

Alcohol (R-OH)

Nucleophilic Attack

3-Methylbenzenesulfonyl Chloride

Click to download full resolution via product page

This reaction is typically carried out in the presence of a non-nucleophilic base (e.g., pyridine,

triethylamine) to neutralize the HCl byproduct, which can otherwise form a non-reactive

ammonium salt with the amine nucleophile.

Role in Drug Discovery and Development
The 3-methylbenzenesulfonyl moiety is incorporated into various therapeutic agents. It serves

as a key intermediate for synthesizing molecules with diverse biological activities.[1]

Antibacterial Agents: It is used in the preparation of aryldisulfonamides which have

demonstrated potent antibacterial activity.[1]
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Enzyme Inhibitors: Derivatives are crucial in synthesizing small molecule ligands and

enzyme inhibitors. For example, it is a reactant for making isoindoline-5-

propenehydroxamates, which are investigated as histone deacetylase (HDAC) inhibitors,

and for phenyl-pyrazolylamine derivatives that act as FLT3 kinase inhibitors.[2]

Metabolic Disease Therapeutics: The reagent is used to develop quinazoline analogs for

treating Gaucher disease and inhibitors of 17β-HSD2, which are relevant for osteoporosis

treatment.[1]

The presence of the sulfonamide group, often introduced using reagents like 3-
methylbenzenesulfonyl chloride, can improve a drug candidate's pharmacokinetic

properties, such as solubility and cell membrane permeability, and provides a rigid structural

handle for binding to biological targets.

Safety, Handling, and Storage
Hazard Profile: 3-Methylbenzenesulfonyl chloride is a corrosive substance that causes

severe skin burns and eye damage.[5] It is also a lachrymator and harmful if inhaled.[7]

GHS Classification: Skin Corrosion/Irritation, Category 1B (H314).[5]

Handling Protocols:

Always handle in a well-ventilated chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), a lab coat, and chemical safety goggles with a face shield.[10]

Ensure an eyewash station and safety shower are immediately accessible.[10]

Avoid contact with water and moisture, as it reacts to produce corrosive hydrochloric acid.[7]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials, especially water, bases, and oxidizing agents.

The storage area should be designated for corrosive materials.
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Conclusion
3-Methylbenzenesulfonyl chloride is a versatile and indispensable reagent in the arsenal of

the modern synthetic chemist. Its well-defined reactivity, centered on the electrophilic sulfonyl

chloride group, allows for the reliable construction of sulfonamides and sulfonate esters—

functional groups of profound importance in medicinal chemistry. A comprehensive

understanding of its properties, synthesis, and safe handling protocols, as detailed in this

guide, is crucial for leveraging its full potential in the development of novel therapeutics and

complex organic molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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